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Introduction and Chemical Identity

Imazalil is a systemic conazole fungicide with protective and curative properties, widely used in agriculture,
particularly in post-harvest treatment of citrus fruits, apples, pears, and bananas to control fungal infestations
during storage [1]. It operates by inhibiting the activity of sterol 14a-demethylase P450 (CYP51), thereby
disrupting membrane structure in pathogenic fungi [2]. Despite its agricultural benefits, Imazalil is
characterized by high environmental persistence and potential toxicity to non-target organisms, making its
environmental fate a significant concern for researchers and environmental professionals [3]. As a chiral
compound, Imazalil exists as a racemic mixture of two enantiomers, which may exhibit different

environmental behaviors and biological interactions [4] [1].

Key Physicochemical Properties Governing
Environmental Fate

The environmental distribution and mobility of Imazalil are influenced by its fundamental physicochemical
properties, which determine how it interacts with various environmental compartments including soil, water,

and biota.

Table 1: Fundamental Physicochemical Properties of Imazalil
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Property Value Conditions/Notes Reference
Molecular Mass 297.18 g/mol [1]
Water Solubility 184 mg/L At 20°C, pH 7 [1]
Octanol-Water Partition Coefficient (Log 2.56 At 20°C, pH 7 [1]
Kow)
Vapor Pressure Not specified in Data gap
sources
Melting Point 51.5°C [1]

The moderate water solubility and relatively low Log K, suggest that Imazalil has potential for mobility in

aquatic environments while still being susceptible to adsorption to soil organic matter.

Environmental Persistence and Degradation

Imazalil exhibits considerable persistence across different environmental matrices, with its degradation rate

influenced by factors such as soil type, microbial community, and presence of specific degraders.

Persistence in Soil and Water Systems

Table 2: Environmental Persistence and Degradation Half-lives (DT50) of Imazalil

Environmental DTso (Half- .
. Conditions/Notes Reference
Compartment life)
Soil (Laboratory) 76.3 days Range across 8 soil types; Degradation slower [2]
with higher clay content and lower pH
Soil (Field) 31.3-182.9 Variation due to soil properties and climatic [3]
days conditions
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Environmental
Compartment

Water-Sediment
System

Aqueous Photolysis

Aqueous Hydrolysis

DTso (Half-
life)

163 days

Persistent

Persistent

Conditions/Notes

Comprehensive system assessment

Not readily degraded by light

Not readily degraded by water

Reference

[3]

[5]

[5]

The degradation of Imazalil in soil follows a biphasic pattern, characterized by an initial rapid decline

followed by a much slower dissipation phase, leading to potential long-term residue problems [2]. This

persistence is classified as "very persistent" according to regulatory standards, with degradation rates

significantly slower in soils with higher clay content and lower pH levels [2].

Degradation Pathways and Metabolites

Microbial degradation represents a key mechanism for Imazalil transformation in the environment. Recent

research has identified Cladosporium herbarum as the first microorganism demonstrated to actively degrade

Imazalil [3]. Genomic and transcriptomic analysis points to the involvement of cytochrome P450 (CYP450)

monooxygenases as the primary enzymatic system responsible for the initial transformation steps.

The following diagram illustrates the primary microbial transformation pathway of Imazalil by C.

herbarum, based on LC-QTOF-HRMS analysis identifying nine transformation products (TPs) [3]:
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Figure 1: Proposed microbial transformation pathway of Imazalil by Cladosporium herbarum, highlighting

the role of CYP450 enzymes.

The primary transformation proceeds through O-dealkylation, while secondary pathways involve successive
hydroxylation reactions leading to TPs such as IMZ_313 and IMZ_331, with the former undergoing further

transformation via imidazole ring scission to form IMZ_288, a newly identified metabolite [3].

Adsorption and Mobility in Soil

The adsorption-desorption behavior of Imazalil in soil determines its potential for leaching into groundwater

and bioavailability for microbial degradation.

Table 3: Soil Adsorption Characteristics of Imazalil

Parameter Value Range Conditions/Notes Reference
Adsorption 15.8 - 38.5 L/kg Across 8 agricultural soils; Strong [2]
Coefficient (K¢ags) adsorption
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Parameter Value Range Conditions/Notes Reference
Key Adsorption Soil Organic Matter, Higher OM and clay increase adsorption  [2] [6]
Correlates Clay Content

Desorption Observed Stronger adsorption with time; potential [2]
Hysteresis for residual availability

The adsorption of Imazalil to soil follows a pseudo-second-order kinetic model, indicating that the process is
controlled by chemical adsorption involving valence forces through sharing or exchange of electrons
between soil constituents and the fungicide [6]. The adsorption capacity increases with both contact time and
initial herbicide concentration, with soil organic matter and clay content being the primary factors governing

adsorption efficiency [6].

Biological Treatment and Remediation Strategies

Microbial Degradation

The identification of Cladosporium herbarum as an Imazalil-degrading fungus provides a promising avenue
for bioremediation applications. This strain can degrade Imazalil at concentrations up to 100 mg/L in liquid
culture and 200 mg/L in bench-top immobilized cell bioreactors [3]. The involvement of CYP450 enzymes
was confirmed through inhibition experiments with piperonyl butoxide (PBT) and 1-aminobenzotriazole

(ABT), which significantly reduced degradation efficiency [3].

Phytoremediation

Wetland plants have demonstrated significant potential for removing Imazalil from contaminated waters.
Phragmites australis (common reed) achieved 99.8% removal of Imazalil (initial concentration 10 pg/L)
from hydroponic solution within 24 days [4]. The removal process follows first-order kinetics and involves
simultaneous uptake, translocation, and degradation within plant tissues, driven primarily by

evapotranspiration.
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The following diagram illustrates the experimental workflow and key mechanisms for studying Imazalil

removal using Phragmites australis:

Experimental Setup:
Phragmites australis in
hydroponic system (10 pg/L Imazalil)

(Simultaneous Removal Processes)

Click to download full resolution via product page

Figure 2: Experimental workflow and key mechanisms of Imazalil removal by Phragmites australis in

hydroponic systems.

Enantioselective fractionation studies have confirmed that Imazalil undergoes enantioselective degradation

in plant tissues, providing evidence of metabolic transformation beyond mere accumulation [4].

Ecotoxicological Effects and Environmental Risks

Imazalil presents several ecotoxicological concerns that warrant careful consideration in environmental risk

assessments.

Effects on Soil Microbial Communities
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Long-term exposure to Imazalil significantly alters soil bacterial community composition, structure, and
interaction [2]. These changes are particularly pronounced in acidic soils with lower organic matter content,
where Imazalil exposure reduces bacterial diversity and affects the community assembly process by
increasing homogeneous selection [2]. Crucially, Imazalil exposure has been shown to inhibit key soil
nitrogen cycling processes, including nitrate reduction and denitrification, potentially disrupting this

critical ecosystem function [2].

Genotoxic and Health Risks

Genotoxicological risk assessment studies indicate concerning effects of Imazalil and its mixtures with other
fungicides. The Ames test and comet assay have demonstrated that Imazalil can cause DNA strand breaks in
human lymphocytes [7]. The long-term consumption of fruits treated with such fungicides may increase the
risk of developing genotoxic tumors, highlighting the importance of monitoring residue levels and

understanding environmental transformation products [7].

The European Union has established Maximum Residue Levels (MRLs) for Imazalil in citrus fruits at 4-5
mg/kg [7], while the U.S. Environmental Protection Agency has classified Imazalil as a probable human

carcinogen [7].
Experimental Protocols for Fate Studies

Adsorption-Desorption Experiments

Protocol Overview (based on [2]):

¢ Soil Preparation: Collect and characterize soils for key parameters (organic matter, clay content, pH,
cation exchange capacity).

¢ Solution Preparation: Prepare Imazalil solutions in 0.01 M CaClz at various concentrations.

e Batch Experiments: Mix soil and solution at 1:5 ratio (e.g., 2 g soil + 10 mL solution) in centrifuge
tubes.

e Equilibration: Shake for 24 hours at constant temperature (e.g., 25x1°C).

e Separation: Centrifuge and analyze supernatant using HPLC-MS/MS.

e Desorption: After removing supernatant, add fresh CaClz solution, shake for 24 hours, and analyze.
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Data Analysis: Fit adsorption data to Freundlich isotherm model; calculate hysteresis coefficients for

desorption.

Soil Degradation Studies

Protocol Overview (based on [2]):

¢ Soil Incubation: Treat soils with Imazalil at recommended field rate (e.g., 1 mg/kg).

¢ Incubation Conditions: Maintain at 25°C in darkness at 60% water holding capacity.

¢ Sampling: Collect samples at predetermined intervals (0, 1, 3, 7, 14, 21, 30, 45, 60, 90 days).
e Extraction: Use QUEChERS method or accelerated solvent extraction.

e Analysis: Quantify residues via LC-MS/MS with internal standards.

¢ Kinetics: Fit data to first-order or biphasic kinetic models.

Genotoxicity Assessment

Ames Test Protocol (based on [7]):

e Strains: Salmonella typhimurium TA98 (frameshift mutation) and TA100 (base-pair mutation)
¢ Dosing: 20.4 pg/plate Imazalil; 15 pg/plate for other fungicides

¢ Metabolic Activation: Test with and without S9 enzyme fraction

e Controls: Negative (DMSO/aqueous solvent) and positive controls

¢ Incubation: 37°C for 48 hours; count revertant colonies

e Criteria: Positive mutagenic effect if revertant count =22x negative control

Comet Assay Protocol (based on [7]):

e Cell Type: Human peripheral blood lymphocytes

e Exposure: 4 and 24 hours to fungicides

e Method: Alkaline version for detecting single/double strand breaks
¢ Analysis: DNA fragmentation quantification

Conclusion and Research Directions

Imazalil presents significant environmental challenges due to its persistence, soil adsorption

characteristics, and potential ecotoxicological effects. Current research has identified promising
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remediation approaches, particularly through microbial degradation using specialized fungi like

Cladosporium herbarum and phytoremediation using wetland species such as Phragmites australis.

Future research should focus on:

¢ Field-scale validation of laboratory-identified remediation strategies

¢ Long-term ecological impacts of Imazalil transformation products

¢ Enantioselective environmental behavior and its implications for risk assessment

¢ Integration of biological and advanced oxidation processes for treatment of point-source
contamination

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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